Cas no 1564649-44-0 (2-{(4-chloro-3-methylphenyl)methylamino}ethan-1-ol)

• Product Name: 2-{(4-chloro-3-methylphenyl)methylamino}ethan-1-ol
• CAS No: 1564649-44-0
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6256798
• PubChem ID: 103990980
• Update Time: 2025-06-08

2-{(4-chloro-3-methylphenyl)methylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{(4-chloro-3-methylphenyl)methylamino}ethan-1-ol
• 1564649-44-0
• EN300-1283403
• 2-{[(4-chloro-3-methylphenyl)methyl]amino}ethan-1-ol

• Inchi： 1S/C10H14ClNO/c1-8-6-9(2-3-10(8)11)7-12-4-5-13/h2-3,6,12-13H,4-5,7H2,1H3
• InChI Key： KTQQSARPQFPEDS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNCCO

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(4-chloro-3-methylphenyl)methylamino}ethan-1-ol

2-{(4-Chloro-3-Methylphenyl)Methylamino}Ethan-1-ol: A Comprehensive Overview

2-{(4-Chloro-3-Methylphenyl)Methylamino}Ethan-1-ol, also known by its CAS Registry Number 1564649-44-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of ethanamine, with a substituted phenyl group attached to the nitrogen atom, and an alcohol group on the second carbon of the ethane chain. The presence of chlorine and methyl substituents on the phenyl ring adds complexity to its structure, making it a valuable molecule for both academic and industrial research.

The chemical structure of 2-{(4-Chloro-3-Methylphenyl)Methylamino}Ethan-1-ol is characterized by a benzene ring with substituents at positions 3 and 4: a methyl group at position 3 and a chlorine atom at position 4. The nitrogen atom of the amine group is bonded to the methyl-substituted benzene ring, while the hydroxyl group is located on the adjacent carbon atom of the ethane chain. This arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and functionality.

Recent studies have highlighted the potential of 2-{(4-Chloro-3-Methylphenyl)Methylamino}Ethan-1-ol in drug discovery, particularly in the development of bioactive compounds with therapeutic potential. Researchers have explored its role as a precursor for synthesizing more complex molecules with anti-inflammatory, antitumor, or antimicrobial activities. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit significant inhibitory effects on specific enzymes associated with inflammatory pathways, suggesting its potential use in developing novel anti-inflammatory agents.

In addition to its role in drug discovery, 2-{(4-Chloro-3-Methylphenyl)Methylamino}Ethan-1-ol has been investigated for its applications in materials science. Its ability to form stable complexes with metal ions has led to its use as a ligand in coordination chemistry. A 2023 research article reported that this compound can act as an effective ligand for copper ions, forming coordination polymers with potential applications in catalysis and sensing technologies.

The synthesis of 2-{(4-Chloro-3-Methylphenyl)Methylamino}Ethan-1-ol typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, researchers have successfully employed microwave-assisted synthesis to expedite the reaction process while minimizing side reactions.

The physical properties of 2-{(4-Chloro-3-Methylphenyl)Methylamino}Ethan-1-ol, such as its melting point, boiling point, and solubility, are critical factors that influence its practical applications. Studies have shown that this compound exhibits moderate solubility in common organic solvents like dichloromethane and ethanol, making it suitable for various organic transformations. Its stability under different conditions has also been evaluated, ensuring its reliability as a reagent in chemical reactions.

In terms of biological activity, recent investigations have focused on understanding the interaction of 2-{(4-Chloro-3-Methylphenyl)Methylamino}Ethan-1-ol with cellular components such as proteins and nucleic acids. A 2023 study revealed that this compound can bind to certain proteins involved in signal transduction pathways, potentially modulating their activity. These findings underscore its potential as a lead compound for drug development targeting specific cellular mechanisms.

The environmental impact of 2-{(4-Chloro-3-Methylphenyl)Methylamino}Ethan-1 ol has also been a topic of interest among researchers. Assessments of its biodegradability and toxicity have been conducted to ensure its safe handling and disposal. Results indicate that under controlled conditions, this compound undergoes gradual biodegradation without posing significant risks to aquatic ecosystems.

In conclusion, 2-{(4-Chloro-3-Methylphenyl)Methylamino}Ethan -1 ol, CAS No.< strong >1564649 - 44 - 0 strong > , stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis methods and biological studies, positions it as a valuable tool for both academic research and industrial innovation. p> article> response>